Cas no 885522-04-3 (3-Bromo-6-fluoro-1H-indazole)

3-Bromo-6-fluoro-1H-indazole structure
3-Bromo-6-fluoro-1H-indazole structure
Product Name:3-Bromo-6-fluoro-1H-indazole
CAS No:885522-04-3
MF:C7H4BrFN2
MW:215.022463798523
MDL:MFCD07781603
CID:840522
PubChem ID:24728216
Update Time:2024-12-09

3-Bromo-6-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-fluoro-1H-indazole
    • 1H-INDAZOLE,3-BROMO-6-FLUORO-
    • 3-Bromo-6-fluoro (1H)indazole
    • 3-bromo-6-fluoro-2H-indazole
    • 3-BROMO-6-FLUORO-INDAZOLE
    • PC5509
    • 3-Bromo-6-fluoro(1H)indazole
    • 3bromo6fluoro1Hindazole
    • SBB095051
    • MB04910
    • AB0038276
    • Y5635
    • ST24028458
    • 3-Bromo-6-fluoro-1H-indazole (ACI)
    • DB-077990
    • MFCD07781603
    • SCHEMBL11904268
    • AKOS016002864
    • J-512069
    • DS-2353
    • SY065366
    • PS-6711
    • 885522-04-3
    • DTXSID30646273
    • MDL: MFCD07781603
    • Inchi: 1S/C7H4BrFN2/c8-7-5-2-1-4(9)3-6(5)10-11-7/h1-3H,(H,10,11)
    • InChI Key: HXIMDHPWCHNHMM-UHFFFAOYSA-N
    • SMILES: FC1C=C2C(C(=NN2)Br)=CC=1

Computed Properties

  • Exact Mass: 213.95400
  • Monoisotopic Mass: 213.95419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.7

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.46450

3-Bromo-6-fluoro-1H-indazole Security Information

3-Bromo-6-fluoro-1H-indazole Pricemore >>

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